4,4-dimethyl-1lambda6,2-thiazolidine-1,1-dione
Overview
Description
4,4-Dimethyl-1lambda6,2-thiazolidine-1,1-dione (DMThd) is an organic compound that has recently been gaining attention in the scientific community. It has been studied for its potential uses in a variety of areas, such as drug synthesis, biochemical and physiological effects, and lab experiments.
Scientific Research Applications
4,4-dimethyl-1lambda6,2-thiazolidine-1,1-dione has been studied for its potential uses in a variety of scientific research applications. It has been used as a substrate for the synthesis of various drugs, such as anti-cancer agents and antibiotics. In addition, it has been used as a reagent in the synthesis of other organic compounds. It has also been studied for its potential applications in biochemistry and physiology, as it has been found to have an inhibitory effect on certain enzymes.
Mechanism of Action
4,4-dimethyl-1lambda6,2-thiazolidine-1,1-dione has been found to act as an inhibitor of certain enzymes, such as cyclooxygenase-2 (COX-2). This inhibition is believed to be caused by the formation of a covalent bond between the enzyme and the compound, which then blocks the enzyme's active site. This inhibition of the enzyme can lead to a variety of physiological effects, such as anti-inflammatory and anti-cancer effects.
Biochemical and Physiological Effects
This compound has been found to have a variety of biochemical and physiological effects. It has been found to have anti-inflammatory and anti-cancer effects, as well as anti-bacterial and anti-viral properties. It has also been found to have an inhibitory effect on certain enzymes, such as COX-2, which can lead to a decrease in inflammation. In addition, it has been found to have antioxidant and neuroprotective effects.
Advantages and Limitations for Lab Experiments
4,4-dimethyl-1lambda6,2-thiazolidine-1,1-dione has several advantages and limitations when used in lab experiments. One advantage is that it is relatively easy to synthesize and is relatively inexpensive. In addition, it is relatively stable and has a low toxicity. However, it is not very soluble in water, which can make it difficult to use in some experiments. Furthermore, it can be difficult to control the concentration of the compound in experiments, as it is not very soluble in aqueous solutions.
Future Directions
There are several possible future directions for the study of 4,4-dimethyl-1lambda6,2-thiazolidine-1,1-dione. One possible direction is to further investigate its potential uses in drug synthesis. Another direction is to investigate its potential applications in biochemistry and physiology, such as its inhibitory effect on certain enzymes. Additionally, further research could be done to investigate its potential antioxidant and neuroprotective effects. Finally, further research could be done to improve the solubility of the compound in aqueous solutions, which would make it easier to use in experiments.
Synthesis Methods
The synthesis of 4,4-dimethyl-1lambda6,2-thiazolidine-1,1-dione is typically carried out in two steps. First, 4-methyl-1lambda6,2-thiazolidine-1,1-dione (MTThd) is synthesized from 4-methyl-1lambda6-thiolanone (MTT) and sulfuric acid. This is done by heating the MTT and sulfuric acid in a reflux condenser for several hours. The second step involves the reaction of MTThd with dimethyl sulfate to form this compound. This is done by heating the MTThd and dimethyl sulfate in an inert atmosphere for several hours.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 4,4-dimethyl-1lambda6,2-thiazolidine-1,1-dione involves the reaction of 2-methyl-2-thiazoline-4-carboxylic acid with acetic anhydride in the presence of a catalyst to form 4,4-dimethyl-1lambda6,2-thiazolidine-1,1-dione.", "Starting Materials": [ "2-methyl-2-thiazoline-4-carboxylic acid", "Acetic anhydride", "Catalyst" ], "Reaction": [ "Step 1: Dissolve 2-methyl-2-thiazoline-4-carboxylic acid in acetic anhydride.", "Step 2: Add a catalyst to the reaction mixture.", "Step 3: Heat the reaction mixture to a temperature of 80-100°C for several hours.", "Step 4: Cool the reaction mixture and filter the resulting solid.", "Step 5: Wash the solid with cold water and dry it to obtain 4,4-dimethyl-1lambda6,2-thiazolidine-1,1-dione." ] } | |
CAS RN |
1027526-97-1 |
Molecular Formula |
C5H11NO2S |
Molecular Weight |
149.2 |
Purity |
95 |
Origin of Product |
United States |
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